Cas no 1247898-75-4 (5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine)

5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine structure

1247898-75-4 structure

Product Name:5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine

CAS No:1247898-75-4

MF:C₇H₁₁N₃OS

MW:185.246739625931

CID:5523031

PubChem ID:62213361

Update Time:2023-05-24

5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine
- Inchi： 1S/C7H11N3OS/c8-7-10-9-6(12-7)5-3-1-2-4-11-5/h5H,1-4H2,(H2,8,10)
- InChI Key： VQNNABFORVKTGR-UHFFFAOYSA-N
- SMILES： S1C(C2OCCCC2)=NN=C1N

5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1257287-0.05g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	0.05g	$218.0	2023-05-26
Enamine	EN300-1257287-0.1g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	0.1g	$326.0	2023-05-26
Enamine	EN300-1257287-0.25g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	0.25g	$466.0	2023-05-26
Enamine	EN300-1257287-0.5g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	0.5g	$735.0	2023-05-26
Enamine	EN300-1257287-1.0g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	1g	$943.0	2023-05-26
Enamine	EN300-1257287-2.5g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	2.5g	$1848.0	2023-05-26
Enamine	EN300-1257287-5.0g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	5g	$2732.0	2023-05-26
Enamine	EN300-1257287-10.0g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	10g	$4052.0	2023-05-26
Enamine	EN300-1257287-50mg	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95.0%	50mg	$218.0	2023-10-02
Enamine	EN300-1257287-100mg	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95.0%	100mg	$326.0	2023-10-02

5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

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